1-ethyl-3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one

• IUPAC Name: 1-ethyl-3-(4-methylbenzoyl)quinolin-4-one
• InChI: InChI=1S/C19H17NO2/c1-3-20-12-16(18(21)14-10-8-13(2)9-11-14)19(22)15-6-4-5-7-17(15)20/h4-12H,3H2,1-2H3
• InChI Key: QFNBQHJXUBOAOI-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=O)C2=CC=CC=C21)C(=O)C3=CC=C(C=C3)C
• Molecular Formula: C19H17NO2
• Molecular Weight: 291.3 g/mol

Description

1-ethyl-3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one (EMBQ) is a chemical compound that has been studied for its potential applications in scientific research. This compound has been used in laboratory experiments as a synthetic intermediate for the synthesis of other compounds, as well as for its potential biochemical and physiological effects on the body.

Mechanism of Action

The mechanism of action of 1-ethyl-3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one is not yet fully understood. However, it is believed that this compound may act as a reversible inhibitor of enzymes involved in the metabolism of other compounds. In addition, this compound may also interact with proteins and other molecules in the body.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, studies have shown that this compound can inhibit the activity of enzymes involved in the metabolism of other compounds, and can also interact with proteins and other molecules in the body.

Advantages and Limitations for Lab Experiments

The main advantage of using 1-ethyl-3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one in laboratory experiments is that it is a relatively inexpensive and easily accessible compound. However, there are some limitations to using this compound in laboratory experiments, such as the fact that it may not be stable in certain conditions, and its potential to interact with other molecules in the body.

Future Directions

Future research on 1-ethyl-3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one should focus on understanding its mechanism of action and its biochemical and physiological effects on the body. In addition, further studies should investigate the potential applications of this compound in drug discovery and the development of new compounds. Finally, research should be conducted to determine the optimal conditions for the synthesis of this compound and its potential stability in different environments.

Synthesis Methods

1-ethyl-3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one can be synthesized from 1-ethyl-4-methylbenzoate and 1,4-dihydroquinolin-4-one by a two-step reaction. In the first step, the 1-ethyl-4-methylbenzoate is reacted with 1,4-dihydroquinolin-4-one in the presence of a base such as sodium hydroxide. This reaction results in the formation of this compound. In the second step, the product is purified by recrystallization from an appropriate solvent.

Scientific Research Applications

1-ethyl-3-(4-methylbenzoyl)-1,4-dihydroquinolin-4-one has been used in laboratory experiments for the synthesis of other compounds, such as 1-(4-methylbenzoyl)-2-ethyl-1,4-dihydroquinolin-4-one, which has been studied for its potential applications in drug discovery. In addition, this compound has been used in studies on the biochemical and physiological effects of compounds on the body.